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Compound of Interest

Compound Name: Buclizine

Cat. No.: B15612381

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Buclizine, a piperazine-derivative antihistamine. Following
these procedural steps will help mitigate risks and ensure proper disposal.

Personal Protective Equipment (PPE)

When handling Buclizine, a comprehensive approach to personal protection is crucial to
prevent exposure. The following table summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye Protection

Wear tightly fitting safety
goggles with side-shields.

To protect against splashes
and airborne particles that may
cause eye irritation.[1][2][3][4]
[5]

Hand Protection

Use compatible chemical-
resistant gloves, such as nitrile

rubber gloves.

To prevent skin absorption, as
Buclizine may be harmful if it
comes into contact with the
skin.[1][2][3][4][5][6] Gloves
should be inspected before

use and changed regularly.

Body Protection

A lab coat or impervious

clothing is recommended.

To protect the skin from
potential contact with the
substance.[1][2][4]

Respiratory Protection

A NIOSH-approved respirator
should be used when
ventilation is inadequate, if
exposure limits are exceeded,

or if irritation is experienced.

To prevent inhalation of dust or
aerosols, which may be
harmful.[1][2][3][4][5]

Operational Plans for Safe Handling

Adherence to proper laboratory protocols is essential for minimizing the risk of exposure to

Buclizine.

Engineering Controls:

o Work in a well-ventilated area.[1][2][3][4][5] The use of local exhaust ventilation or process

enclosures is recommended to control airborne levels.[1][7]

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1][2][4]

Work Practices:

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M2477-1g__SDS.pdf
https://www.echemi.com/sds/buclizine-pid_Rock23846.html
https://file.medchemexpress.com/batch_PDF/HY-A0128A/Buclizine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/29FB7AD4-E986-4A4B-99E2-2D09E64E9CD9/T62421
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M2477-1g__SDS.pdf
https://www.echemi.com/sds/buclizine-pid_Rock23846.html
https://file.medchemexpress.com/batch_PDF/HY-A0128A/Buclizine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/29FB7AD4-E986-4A4B-99E2-2D09E64E9CD9/T62421
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-440_GB.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M2477-1g__SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0128A/Buclizine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M2477-1g__SDS.pdf
https://www.echemi.com/sds/buclizine-pid_Rock23846.html
https://file.medchemexpress.com/batch_PDF/HY-A0128A/Buclizine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/29FB7AD4-E986-4A4B-99E2-2D09E64E9CD9/T62421
https://www.benchchem.com/product/b15612381?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M2477-1g__SDS.pdf
https://www.echemi.com/sds/buclizine-pid_Rock23846.html
https://file.medchemexpress.com/batch_PDF/HY-A0128A/Buclizine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/29FB7AD4-E986-4A4B-99E2-2D09E64E9CD9/T62421
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://mubychem.com/buclizinehydrochloride-manufacturers-buclizineHCl.html
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY25641-1.pdf
https://www.hoelzel-biotech.com/media/import/pdf_sds/AbMole/M2477-1g__SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-A0128A/Buclizine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Avoid the formation of dust and aerosols.[2][3][4][5]

Avoid contact with skin and eyes.[2][3][4][5][6]

Do not eat, drink, or smoke in areas where Buclizine is handled.[6]

Wash hands thoroughly after handling the substance.[1][3][5][6]
Storage:
o Keep the container tightly closed.[1][2][4]

o Store in a cool, well-ventilated area away from incompatible materials such as strong acids,
alkalis, and oxidizing agents.[2][4]

Accidental Release and Disposal Plan

In the event of a spill or the need for disposal, the following procedures should be followed to
ensure safety and environmental protection.

Accidental Release Measures:

Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate
ventilation.[2][3][4][5]

» Wear Appropriate PPE: Before attempting to clean up the spill, don the recommended
personal protective equipment, including a respirator, chemical-resistant gloves, and safety

goggles.[1][2][3][4][5]

o Contain and Collect: Contain the spill and collect the material using an appropriate method,
such as absorbing with an inert material for liquids or carefully sweeping for solids.[1][3][4]

» Transfer for Disposal: Transfer the collected material to a suitable and closed chemical waste
container for disposal.[1][3][5]

o Decontaminate: Clean the spill area and any contaminated equipment.

» Environmental Precautions: Prevent the spill from entering drains or waterways.[2][3][4]
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Disposal:

» Dispose of Buclizine and any contaminated materials in accordance with all applicable local,
state, and federal regulations.[1][2][4] Do not dispose of it in the sewer system.

First Aid Measures

In case of exposure, immediate first aid is critical.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids apart.[1] Seek medical attention.[1][2]

o Skin Contact: Immediately wash the affected skin with soap and plenty of water for at least
15 minutes.[1] Remove contaminated clothing and seek medical attention if symptoms occur.

[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration.[1][3] Seek immediate medical attention.[1]

 Ingestion: Wash out the mouth with water if the person is conscious.[1][2] Do not induce
vomiting unless directed by medical personnel.[1][2] Seek medical attention.[1][2]

Below is a diagram illustrating the logical workflow for handling a chemical spill.

Chemical Spill Occurs
o Immediate Response

Spill Detected H—{ Evacuate Area H Ensure Ventilation }—»

Don Appropriate PPE }» [ inate Area Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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